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Compound of Interest

Compound Name:

{4-[2-

(Dimethylamino)ethyl]phenyl}boro

nic acid

CAS No.: 950739-39-6

Cat. No.: B3314232

Get Quote

Executive Summary
In modern drug discovery and complex organic synthesis, bifunctional building blocks are

critical for accelerating hit-to-lead optimization. {4-[2-(Dimethylamino)ethyl]phenyl}boronic
acid (often utilized as its hydrochloride salt, CAS: 2963698-89-5) is a highly versatile

organoboron compound. It serves a dual purpose: the boronic acid moiety acts as a robust

handle for palladium-catalyzed carbon-carbon bond formation, while the 2-(dimethylamino)ethyl

tail introduces a privileged pharmacophore known to modulate physicochemical properties and

target binding.

This guide provides an authoritative, deep-dive analysis of the compound’s chemical behavior,

the mechanistic causality behind its cross-coupling challenges, and a self-validating

experimental protocol designed for high-fidelity synthesis.
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The structural architecture of this compound is intentionally designed for pharmaceutical

applications. The basic tertiary amine is highly valuable for improving aqueous solubility and

mimicking endogenous ligands in G-Protein Coupled Receptors (GPCRs) and kinase hinge

regions.

Quantitative Chemical Properties
Property Value Causality / Significance

Chemical Name

{4-[2-

(Dimethylamino)ethyl]phenyl}b

oronic acid

Para-substitution ensures

linear spatial projection of the

pharmacophore.

CAS Number
2963698-89-5 (Hydrochloride

Salt)

Supplied as an HCl salt to

prevent auto-condensation and

oxidative degradation[1].

Molecular Formula
C₁₀H₁₆BNO₂ (Free base) /

C₁₀H₁₇BClNO₂ (HCl salt)

The HCl salt protonates the

amine, neutralizing its Lewis

basicity during storage.

Molecular Weight
193.05 g/mol (Free base) /

229.51 g/mol (HCl salt)

Low molecular weight allows

for efficient integration without

violating Lipinski's Rule of 5.

pKa (Estimated)
~9.2 (Conjugate acid of the

amine)

Ensures the amine is >99%

protonated at physiological pH

(7.4), enhancing solubility.

Mechanistic Role & Challenges in Suzuki-Miyaura
Cross-Coupling
The is the standard method for integrating this building block into larger scaffolds[2]. However,

the presence of the basic dimethylamino group introduces a significant mechanistic challenge.

The Causality of Catalyst Poisoning: During the catalytic cycle, the active Pd(0) species

undergoes oxidative addition with an aryl halide to form a Pd(II) intermediate. In a standard

reaction, transmetalation with the boronic acid follows. However, basic tertiary amines can act

as competing ligands. As demonstrated in studies on chelation-mediated palladium reactions
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(), dimethylamino groups can coordinate directly to arylpalladium intermediates, forming stable

palladacycles[3]. This off-target coordination alters the reaction pathway, sequesters the

catalyst, and drastically reduces turnover numbers (TON).

The Solution: To circumvent this, the compound must be deployed using a highly specific

catalytic system:

Use of the Hydrochloride Salt: Utilizing the HCl salt (CAS 2963698-89-5) ensures the amine

is initially protonated and non-coordinating[1].

Sterically Demanding Ligands: Employing bulky, electron-rich phosphine ligands (e.g.,

XPhos or SPhos) creates a steric shield around the palladium center, physically

outcompeting the flexible amine tail for coordination space.
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Fig 1. Suzuki-Miyaura cycle showing competitive amine coordination vs. transmetalation.

Experimental Protocol: Standardized Suzuki-
Miyaura Workflow
To ensure reproducibility, the following protocol is designed as a self-validating system. The

inclusion of an internal standard (dodecane) at t=0 allows for precise GC-MS reaction tracking,

decoupling kinetic conversion metrics from downstream isolation efficiency. Furthermore, the

workup exploits the basicity of the amine for an orthogonal acid-base purification.

Step-by-Step Methodology
Step 1: Reagent Preparation & Stoichiometry

Causality: The HCl salt of the boronic acid requires extra base. Standard protocols use 2.0

equivalents of base; here, 3.5 equivalents are mandatory (1.0 eq to neutralize the HCl salt,

0.5 eq to buffer, and 2.0 eq to form the reactive boronate complex essential for

transmetalation).

Add the aryl halide (1.0 mmol), {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid
hydrochloride (1.2 mmol), K₃PO₄ (3.5 mmol), Pd₂(dba)₃ (0.02 mmol, 4 mol% Pd), and XPhos

(0.08 mmol) to an oven-dried Schlenk flask.

Step 2: Solvent & Internal Standard Addition

Causality: A biphasic system is required because the HCl salt is highly polar, while the aryl

halide and bulky ligands are lipophilic.

Evacuate and backfill the flask with N₂ (3 cycles).

Inject 4.0 mL of degassed 1,4-Dioxane and 1.0 mL of degassed H₂O.

Inject Dodecane (0.1 mmol) as the internal standard.

Step 3: Reaction & Self-Validating Monitoring
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Heat the biphasic mixture to 90°C under vigorous stirring (1000 rpm to ensure phase

mixing).

At t=2h and t=12h , extract a 10 µL aliquot from the organic layer, dilute in EtOAc, and

analyze via GC-MS. Compare the product peak area against the dodecane standard to

validate conversion independently of human error in workup.

Step 4: Orthogonal Acid-Base Workup

Causality: The tertiary amine allows for a highly efficient purification step that strips away

non-basic impurities (like homocoupled boronic acid or unreacted aryl halide).

Cool to room temperature. Dilute with 10 mL EtOAc and 10 mL 1M HCl (aqueous).

Separate the layers. The desired product is now protonated and resides in the aqueous

layer. Discard the organic layer (containing neutral impurities and ligands).

Basify the aqueous layer to pH 10 using 2M NaOH. Extract with EtOAc (3 x 10 mL).

Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo to yield the

pure coupled product.

Application in Drug Discovery (Pharmacophore
Mapping)
In hit-to-lead optimization, lipophilicity (LogD) and target residence time are constant hurdles.

Grafting the {4-[2-(dimethylamino)ethyl]phenyl} moiety onto a rigid, insoluble hit scaffold

immediately introduces a vector for salt-bridge formation with acidic residues (e.g., Asp or Glu)

in a protein binding pocket, while simultaneously dramatically improving the molecule's kinetic

solubility in aqueous assay buffers.
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Fig 2. Hit-to-lead workflow integrating the dimethylaminoethyl moiety via cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.accelachem.com/cn/productview_goodsid_216793_goodscode_SY200975.html
https://www.accelachem.com/cn/productview_goodsid_216793_goodscode_SY200975.html
https://www.accelachem.com/cn/productview_goodsid_216793_goodscode_SY200975.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://pubs.acs.org/doi/abs/10.1021/jo1018188
https://www.benchchem.com/product/b3314232/docs#comprehensive-technical-guide-on-4-2-dimethylamino-ethyl-phenyl-boronic-acid
https://www.benchchem.com/product/b3314232/docs#comprehensive-technical-guide-on-4-2-dimethylamino-ethyl-phenyl-boronic-acid
https://www.benchchem.com/product/b3314232/docs#comprehensive-technical-guide-on-4-2-dimethylamino-ethyl-phenyl-boronic-acid
https://www.benchchem.com/product/b3314232/docs#comprehensive-technical-guide-on-4-2-dimethylamino-ethyl-phenyl-boronic-acid
https://www.benchchem.com/product/b3314232?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3314232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3314232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

